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Compound of Interest

Compound Name: IHCH-7113

Cat. No.: B3013062 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for IHCH-7113 is not publicly available. The

following guidance is based on best practices for handling potent, psychoactive research

chemicals and active pharmaceutical ingredients (APIs). All researchers must conduct a risk

assessment prior to handling this compound and consult with their institution's Environmental

Health and Safety (EHS) department.

IHCH-7113 is a potent 5-HT2A serotonin receptor agonist and a putative psychedelic

compound. Due to its pharmacological activity, it should be handled with extreme caution to

prevent accidental exposure. Engineering controls should be the primary means of protection,

with Personal Protective Equipment (PPE) serving as a crucial secondary barrier.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to minimize exposure during the handling of IHCH-7113.[1][2][3]

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.[1]

Table 1: Recommended Personal Protective Equipment for Handling IHCH-7113
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Task Gloves Eye Protection
Respiratory

Protection

Protective

Clothing

Handling Solid

Compound

(Weighing,

Aliquoting)

Double-gloved

with

chemotherapy-

rated nitrile

gloves.

Chemical splash

goggles and a

face shield.

NIOSH-approved

N95 or higher-

rated respirator.

Disposable gown

with tight-fitting

cuffs, shoe

covers.

Preparing

Solutions

(Dissolving in

Solvents)

Double-gloved

with

chemotherapy-

rated nitrile

gloves.

Chemical splash

goggles.

Work within a

certified chemical

fume hood.

Disposable gown

or lab coat, shoe

covers.

In Vitro/In Vivo

Administration
Nitrile gloves.

Safety glasses

with side shields.

Not generally

required if

solutions are

handled safely.

Lab coat.

Spill Cleanup

Double-gloved

with heavy-duty

nitrile gloves.

Chemical splash

goggles and a

face shield.

NIOSH-approved

respirator with

organic vapor

cartridges.

Disposable, fluid-

resistant

coveralls and

shoe covers.

Waste Disposal Nitrile gloves. Safety glasses.
Not generally

required.
Lab coat.

Experimental Protocols
Receiving and Storage

Verification: Upon receipt, verify the container is intact and properly labeled.

Storage: Store IHCH-7113 in a designated, locked, and ventilated cabinet away from

incompatible materials. Maintain storage at 4°C and protect from light. For solutions in

solvent, store at -80°C for up to 6 months or -20°C for up to 1 month, protected from light.
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Inventory: Maintain a detailed inventory log for this compound, as it may be subject to

regulations for controlled substances or their analogs.

Handling and Weighing of Solid IHCH-7113
Designated Area: All handling of solid IHCH-7113 must be performed in a designated area,

such as a chemical fume hood or a powder containment hood, to prevent inhalation of

airborne particles.[3]

PPE: Don the appropriate PPE as specified in Table 1.

Weighing: Use a calibrated analytical balance within the containment area. Use anti-static

weighing dishes to minimize dispersal of the powder.

Cleaning: After weighing, carefully clean all surfaces, including the balance, with a suitable

solvent (e.g., 70% ethanol) to decontaminate the area. Dispose of all contaminated wipes as

hazardous waste.

Preparation of Solutions
Solvent Selection: Choose an appropriate solvent based on experimental requirements.

Procedure:

Perform all solution preparation within a certified chemical fume hood.

Add the solvent slowly to the pre-weighed IHCH-7113 to avoid splashing.

If necessary, use sonication or gentle heating to aid dissolution.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Operational and Disposal Plans
Spill Response Plan
A written emergency procedure for spills must be developed and implemented.[4] Spill kits

should be readily available in all areas where IHCH-7113 is handled.
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For Small Spills (<5 mg or <1 mL):

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Restrict access to the spill area.

Don PPE: Put on the appropriate PPE for spill cleanup from a designated spill kit.[5]

Containment:

Powder: Gently cover the spill with absorbent pads and then wet the pads with water to

prevent the powder from becoming airborne.[6]

Liquid: Cover the spill with absorbent pads or granules, working from the outside in.[6]

Cleanup: Carefully collect all contaminated materials using a scoop and scraper and place

them into a labeled hazardous waste bag.[5][6]

Decontamination: Clean the spill area three times with a detergent solution, followed by a

water rinse.[5]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous chemical

waste.

For Large Spills (>5 mg or >1 mL):

Evacuate: Evacuate the immediate area and alert all personnel.

Emergency Contact: Contact your institution's EHS department immediately.

Isolate: Close the doors to the affected area and prevent re-entry.

Professional Cleanup: Do not attempt to clean up a large spill unless you are part of a

trained emergency response team.

Waste Disposal Plan
All waste contaminated with IHCH-7113 must be treated as hazardous chemical waste.
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Segregation: Segregate IHCH-7113 waste from other laboratory waste.

Containers: Use clearly labeled, leak-proof containers for all solid and liquid waste.

Solid Waste: Includes contaminated gloves, gowns, wipes, and vials.

Liquid Waste: Includes unused solutions and solvent rinses.

Sharps: Contaminated needles and syringes must be placed in a designated sharps

container for hazardous waste.

Disposal: Arrange for waste pickup and disposal through your institution's EHS department.

[7] Depending on local regulations, disposal may need to be handled by a licensed

contractor, especially if the compound is classified as a controlled substance.[8][9]
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Caption: Safe handling workflow for IHCH-7113 from procurement to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

2. PPE for Health Care Workers Who Work with Hazardous Drugs | NIOSH | CDC [cdc.gov]

3. gerpac.eu [gerpac.eu]

4. gmpsop.com [gmpsop.com]

5. Instructions for Cleaning Spills of Liquid Hazardous Drugs | Duke OESO [safety.duke.edu]

6. 919-Hazardous drug spill management | eviQ [eviq.org.au]

7. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]

8. gla.ac.uk [gla.ac.uk]

9. unthsc.edu [unthsc.edu]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IHCH-7113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3013062#personal-protective-equipment-for-
handling-ihch-7113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3013062?utm_src=pdf-custom-synthesis
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.cdc.gov/niosh/docs/wp-solutions/2009-106/default.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.gmpsop.com/chemical-spill-response-procedure-for-pharmaceuticals/
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/919-hazardous-drug-spill-management
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.gla.ac.uk/media/Media_613778_smxx.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.benchchem.com/product/b3013062#personal-protective-equipment-for-handling-ihch-7113
https://www.benchchem.com/product/b3013062#personal-protective-equipment-for-handling-ihch-7113
https://www.benchchem.com/product/b3013062#personal-protective-equipment-for-handling-ihch-7113
https://www.benchchem.com/product/b3013062#personal-protective-equipment-for-handling-ihch-7113
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3013062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3013062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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